Cas no 56113-42-9 (Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-)

• Product Name: Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-
• CAS No: 56113-42-9
• MF: C₈H₃Cl₄NO₃
• MW: 302.926318407059
• CID: 377798
• PubChem ID: 273072
• Update Time: 2025-04-19

Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-
• 2-carbamoyl-3,4,5,6-tetrachlorobenzoic acid
• TETRACHLOROPHTHALICACIDMONOAMIDE
• AC1L6SNU
• AC1Q3L0H
• AG-K-86642
• AR-1D9906
• CTK5A4659
• NSC117936
• tetrachlorophthalamic acid
• Tetrachlor-phthalsaeure-monoamid
• Tetrachlorophthalic acid monoamide
• DTXSID40879272
• NSC-117936
• SCHEMBL8918066
• NSC 117936
• 56113-42-9

• Inchi： 1S/C8H3Cl4NO3/c9-3-1(7(13)14)2(8(15)16)4(10)6(12)5(3)11/h(H2,13,14)(H,15,16)
• InChI Key： VLHPTNVVTJTDHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(C(=O)O)=C1C(N)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 300.88689
• Monoisotopic Mass: 300.886704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39
• LogP: 3.79760

Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature